Cas no 1448137-77-6 (2-(benzimidazol-1-yl)-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]ethanone)

• Product Name: 2-(benzimidazol-1-yl)-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]ethanone
• CAS No: 1448137-77-6
• MF: C₂₀H₁₉N₅OS₂
• MW: 409.527760744095
• CID: 5844353
• PubChem ID: 71811072
• Update Time: 2025-11-01

2-(benzimidazol-1-yl)-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(benzimidazol-1-yl)-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]ethanone
• 2-(1H-benzo[d]imidazol-1-yl)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone
• 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperazin-1-yl}ethan-1-one
• AKOS024572164
• F6477-0462
• 1448137-77-6

• Inchi： 1S/C20H19N5OS2/c26-19(11-25-14-21-16-3-1-2-4-18(16)25)23-6-8-24(9-7-23)20-22-17(13-28-20)15-5-10-27-12-15/h1-5,10,12-14H,6-9,11H2
• InChI Key： ULIQHDISCJQZBR-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NC(C3C=CSC=3)=CS2)CC1)CN1C=NC2=CC=CC=C21

Computed Properties

• Exact Mass: 409.10310259g/mol
• Monoisotopic Mass: 409.10310259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 111Ų

Additional information on 2-(benzimidazol-1-yl)-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]ethanone

Introduction to 2-(benzimidazol-1-yl)-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]ethanone (CAS No. 1448137-77-6)

2-(benzimidazol-1-yl)-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]ethanone, identified by its CAS number 1448137-77-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This molecule represents a convergence of multiple pharmacophoric elements, including benzimidazole, thiophene, and piperazine moieties, which collectively contribute to its potential biological activity. The structural complexity of this compound not only makes it a subject of interest for medicinal chemists but also positions it as a candidate for further exploration in therapeutic applications.

The benzimidazole core is a well-established scaffold in medicinal chemistry, known for its broad spectrum of biological activities. It is prominently featured in numerous FDA-approved drugs, including those used for antiviral, anticancer, and anti-inflammatory purposes. The presence of the benzimidazole ring in 2-(benzimidazol-1-yl)-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]ethanone suggests that this compound may exhibit similar pharmacological properties. Moreover, the integration of the benzimidazole moiety with other heterocyclic systems enhances its structural diversity and functional potential.

One of the most striking features of this compound is the presence of a piperazine ring linked to a thiophene-fused 1,3-thiazole system. Piperazine derivatives are widely recognized for their role as pharmacological agents due to their ability to interact with various biological targets, including enzymes and receptors. The combination of piperazine with thiophene and thiazole moieties creates a unique chemical entity that may exhibit novel mechanisms of action. This structural arrangement is particularly intriguing because it merges multiple pharmacophores into a single molecule, potentially leading to enhanced binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 2-(benzimidazol-1-yl)-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]ethanone with biological targets. These studies have highlighted the potential for this compound to interact with proteins involved in metabolic pathways, neurodegenerative diseases, and cancer progression. For instance, computational analyses suggest that the benzimidazole moiety may bind to DNA intercalation sites, while the piperazine ring could interact with adrenergic receptors or other G-protein coupled receptors (GPCRs). Such interactions are crucial for understanding the pharmacological profile of this compound.

The thiophene-fused 1,3-thiazole system adds another layer of complexity to the structure of 1448137-77-6. Thiophene derivatives are known for their antimicrobial and anti-inflammatory properties, while 1,3-thiazole scaffolds have been explored in the development of antifungal and antiviral agents. The synergistic effect of these heterocyclic systems within the same molecule may lead to novel therapeutic applications. For example, studies have shown that thiophene-based compounds can modulate enzyme activity by inhibiting key metabolic pathways involved in disease progression. Similarly, 1,3-thiazole derivatives have demonstrated efficacy in targeting viral proteases and other enzymatic targets.

In light of these structural features and potential biological activities, 2-(benzimidazol-1-y l)-1-[4-(4-thiophen -3 -y l -1 ,3 -thiazol -2 -y l)piperazin -1 -y l]ethanone represents a promising candidate for further investigation in drug discovery programs. Researchers are particularly interested in exploring its potential as an antineoplastic agent due to the ability of benzimidazole derivatives to interfere with DNA replication and transcription processes in cancer cells. Additionally, the compound's piperazine moiety may offer advantages in terms of solubility and bioavailability, which are critical factors for successful drug development.

Current research efforts are focused on synthesizing analogs of 1448137 -77 -6 to optimize its pharmacological properties. By modifying specific functional groups or introducing additional heterocyclic moieties, scientists aim to enhance binding affinity, reduce toxicity, and improve overall efficacy. These studies often employ high-throughput screening (HTS) techniques combined with structure-based drug design (SBDD) approaches to identify lead compounds with desired characteristics. The integration of machine learning algorithms has further accelerated this process by enabling rapid prediction of molecular properties and virtual screening of large compound libraries.

The role of benzimidazol -1 -y l)-1-[4-(4-thiophen -3 -y l - 1 ,3 -thiazol -2 - y l ) piperazin - 1 - y l ]ethanone in addressing unmet medical needs is underscored by its multifaceted structural features. The combination of benzimidazole, thiophene, and piperazine moieties provides a rich foundation for developing novel therapeutic agents with diverse biological activities. As research progresses，this compound will continue to be a focal point for investigations aimed at discovering new treatments for various diseases.